4-(2-Aminoethyl)-2-fluorobenzonitrile

• Molecular Formula: C9H9FN2
• Molecular Weight: 164.18 g/mol
• IUPAC Name: 4-(2-aminoethyl)-2-fluorobenzonitrile
• InChI: InChI=1S/C9H9FN2/c10-9-5-7(3-4-11)1-2-8(9)6-12/h1-2,5H,3-4,11H2
• InChI Key: RWJTWLOKJFFRKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCN)F)C#N

Description

4-(2-Aminoethyl)-2-fluorobenzonitrile is a fluorinated aromatic compound featuring a benzonitrile core substituted with a fluorine atom at the ortho position and a 2-aminoethyl group at the para position. This structure combines the electron-withdrawing effects of fluorine and nitrile groups with the nucleophilic and hydrogen-bonding capabilities of the primary amine.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Group Variations

4-(Aminomethyl)-2-fluorobenzonitrile (CAS 368426-73-7)

• Structure: Differs by having a shorter alkyl chain (aminomethyl vs. aminoethyl).
• Molecular Weight: 150.15 g/mol (vs. 164.18 g/mol for the aminoethyl analog).
• Impact: The shorter chain reduces steric hindrance but may limit hydrogen-bonding reach in biological systems. This compound is used in pharmaceutical intermediates, as noted in .

4-[(2-Fluorophenyl)amino]benzonitrile (CAS 1019502-17-0)

• Structure: Replaces the aminoethyl group with a 2-fluoroaniline moiety.
• Molecular Weight : 212.22 g/mol.
• However, the lack of a flexible alkyl chain may reduce adaptability in binding pockets .

2-Fluoro-4-(4-fluorophenyl)benzonitrile (CAS 1214332-40-7)

• Structure : Features a biphenyl system with fluorine at both ortho and para positions.
• Molecular Weight : 215.20 g/mol.
• This compound is marketed as a high-purity pharmaceutical intermediate () .

Physicochemical Properties

Table 1: Key Property Comparison

Compound	Molecular Weight (g/mol)	logP*	Solubility (mg/mL)	Melting Point (°C)
4-(2-Aminoethyl)-2-fluorobenzonitrile	164.18	~1.2	Moderate (DMSO)	Not reported
4-(Aminomethyl)-2-fluorobenzonitrile	150.15	~0.8	High (DMSO)	Not reported
4-[(2-Fluorophenyl)amino]benzonitrile	212.22	~2.5	Low (DMSO)	Not reported
2-Fluoro-4-(4-fluorophenyl)benzonitrile	215.20	~3.5	Very low (DMSO)	Not reported

*logP estimated using fragment-based methods.

• Key Observations: The aminoethyl group in the target compound balances hydrophilicity and lipophilicity, offering better solubility than biphenyl analogs while retaining moderate membrane permeability. Fluorine substitution at multiple positions (e.g., biphenyl analog) drastically increases logP, which may hinder pharmacokinetics .

Enzyme Inhibition

• GLUT1 Inhibitors: highlights 4-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-fluorobenzonitrile as a selective GLUT1 inhibitor. The aminoethyl analog could similarly target glucose transporters but with altered binding kinetics due to its flexible chain .
• The aminoethyl group in the target compound may enhance interaction with parasitic enzymes via hydrogen bonding .